Cas no 185017-71-4 (L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-)

L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)- structure
185017-71-4 structure
Product Name:L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-
CAS No:185017-71-4
MF:C7H13NO3
MW:159.183022260666
CID:114432
PubChem ID:11040977
Update Time:2025-04-18

L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • L-Proline,5-(hydroxymethyl)-4-methyl-, (4R,5S)-
    • L-Proline, 5-(hydroxymethyl)-4-methyl-, (4R,5S)- (9CI)
    • (2S,4R,5S)-4-Methyl-5-(hydroxymethyl)pyrrolidine-2-carboxylic acid
    • 185017-71-4
    • (2S,4R,5S)-5-(Hydroxymethyl)-4-methylpyrrolidine-2-carboxylic acid
    • Inchi: 1S/C7H13NO3/c1-4-2-5(7(10)11)8-6(4)3-9/h4-6,8-9H,2-3H2,1H3,(H,10,11)/t4-,5+,6-/m1/s1
    • InChI Key: PKWPTJYOIPALSH-NGJCXOISSA-N
    • SMILES: OC[C@@H]1[C@H](C)C[C@@H](C(=O)O)N1

Computed Properties

  • Exact Mass: 159.08959
  • Monoisotopic Mass: 159.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 69.56
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